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Compound of Interest

Compound Name: Fmoc-Phe-OH-d5

Cat. No.: B613609 Get Quote

This guide provides immediate and essential safety, handling, and disposal information for

researchers, scientists, and drug development professionals working with Fmoc-Phe-OH-d5.

The following procedures are designed to ensure safe laboratory practices and proper logistical

management of this compound.

I. Chemical and Physical Properties
Fmoc-Phe-OH-d5, a deuterated N-(9-Fluorenylmethoxycarbonyl)-L-phenylalanine, is primarily

utilized in peptide synthesis.[1][2] Understanding its physical and chemical properties is

fundamental to safe handling.

Property Value Source

Appearance White to off-white solid/powder [3][4]

Molecular Formula C₂₄H₁₆D₅NO₄ [3][5]

Molecular Weight 392.46 g/mol [3]

Melting Point 180 - 187 °C [4]

Solubility
Soluble in Chloroform and

DMF
[1]

Storage Temperature
2-8°C or -20°C for long-term

storage
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II. Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to minimize exposure and

ensure personal safety when handling Fmoc-Phe-OH-d5.[6]

PPE Category Item
Standard/Specificat
ion

Purpose

Eye and Face

Protection
Safety Goggles ANSI Z87.1 approved

Protects against dust

particles and

splashes.[7]

Face Shield
Recommended for

splash hazards

Provides additional

protection for the face.

[7]

Hand Protection
Disposable Nitrile

Gloves

Standard laboratory

grade

Protects skin from

incidental contact.

Double gloving is

recommended for

enhanced safety.[7]

Body Protection Laboratory Coat Standard

Protects skin and

clothing from

contamination.[7]

Respiratory Protection
Dust Mask (N95 or

P1)

NIOSH (US) or EN

143 (EU) approved

Recommended when

weighing or handling

the powder to prevent

inhalation.[4][7][8]

III. Operational Plan: Handling and Storage
Proper handling and storage procedures are critical to maintain the integrity of Fmoc-Phe-OH-
d5 and to prevent contamination and accidental exposure.

A. Handling Protocol:
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Preparation: Before handling, ensure that the work area, typically a certified fume hood, is

clean and uncluttered.[6] Have all necessary equipment and reagents readily available.

Equilibration: To prevent moisture absorption, allow the container of the lyophilized powder to

warm to room temperature in a desiccator before opening.

Weighing: Weigh the required amount of Fmoc-Phe-OH-d5 quickly in a controlled

environment to minimize exposure to air and moisture.

Dissolving: When preparing solutions, add the solvent to the solid and mix gently until fully

dissolved.

Post-Handling: After use, tightly reseal the container. For long-term storage, consider

flushing the container with an inert gas like nitrogen or argon.[9] Clean the work area and all

equipment thoroughly.

B. Storage Protocol:

Short-term: Store at 2-8°C in a tightly sealed container.[1]

Long-term: For extended periods, store at -20°C.[3]

Solutions: It is not recommended to store peptides in solution for long periods. If necessary,

prepare single-use aliquots and store them frozen at -20°C or -80°C to minimize freeze-thaw

cycles.[2]

IV. Disposal Plan
All waste containing Fmoc-Phe-OH-d5 must be treated as chemical waste and disposed of

according to institutional, local, state, and federal regulations.[7]

A. Solid Waste:

Carefully sweep up any spilled powder, avoiding dust formation.[7]

Place the collected solid waste in a clearly labeled, sealed container or bag.

Hold for collection by authorized chemical waste disposal personnel.
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B. Liquid Waste:

Do not discharge solutions containing Fmoc-Phe-OH-d5 into the sewer system.

Collect all liquid waste in a designated, labeled, and sealed waste container.

A recommended disposal method is to mix the material with a combustible solvent and

incinerate it in a chemical incinerator equipped with an afterburner and scrubber.[7]

V. Emergency Procedures: First Aid
In case of accidental exposure, follow these first aid measures immediately.[4]

Exposure Route First Aid Procedure

Inhalation
Move the person to fresh air. If breathing is

difficult, seek medical attention.[4]

Skin Contact

Wash the affected area thoroughly with soap

and plenty of water. If irritation persists, seek

medical attention.[4]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting lower and upper

eyelids occasionally. Seek medical attention.[4]

Ingestion
Do not induce vomiting. Rinse mouth with water

and seek immediate medical attention.[4]

VI. Experimental Workflow
The following diagram illustrates the standard workflow for handling Fmoc-Phe-OH-d5 in a

laboratory setting.
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Workflow for Handling Fmoc-Phe-OH-d5

Preparation
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Store Remaining Solid/Solution
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Dispose of Solid Waste Dispose of Liquid Waste
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Caption: Standard operational workflow for handling Fmoc-Phe-OH-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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